![molecular formula C23H19ClN2O2S B3965094 1-[(4-chlorophenoxy)acetyl]-2-[(4-methylbenzyl)thio]-1H-benzimidazole](/img/structure/B3965094.png)
1-[(4-chlorophenoxy)acetyl]-2-[(4-methylbenzyl)thio]-1H-benzimidazole
Overview
Description
1-[(4-chlorophenoxy)acetyl]-2-[(4-methylbenzyl)thio]-1H-benzimidazole, commonly known as CMB, is a benzimidazole derivative. It is a potent inhibitor of tubulin polymerization and has been widely studied for its potential anticancer properties.
Mechanism of Action
CMB inhibits tubulin polymerization, which is essential for cell division. This inhibition leads to cell cycle arrest and ultimately, apoptosis. CMB also disrupts microtubule dynamics, which plays a crucial role in cell migration and invasion. This disruption can inhibit cancer cell metastasis.
Biochemical and Physiological Effects:
CMB has been shown to have a low toxicity profile in normal cells, making it a promising anticancer agent. However, it can cause some side effects, such as gastrointestinal disturbances and hematological toxicity. CMB has also been shown to have some anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of CMB is its potent anticancer properties. It has been shown to be effective against various cancer cell lines and has potential as a radiosensitizer. However, CMB's low solubility in water can make it challenging to work with in lab experiments. Additionally, CMB's side effects, such as hematological toxicity, can limit its use in clinical trials.
Future Directions
Future research on CMB could focus on improving its solubility in water to make it easier to work with in lab experiments. Additionally, further studies could be conducted to better understand CMB's mechanism of action and its potential use as a radiosensitizer. Other future directions could include exploring CMB's anti-inflammatory and antioxidant properties and its potential use in combination with other anticancer agents.
Scientific Research Applications
CMB has been extensively studied for its potential anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. CMB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, CMB has been studied for its potential use as a radiosensitizer, which can enhance the effectiveness of radiation therapy in cancer treatment.
properties
IUPAC Name |
2-(4-chlorophenoxy)-1-[2-[(4-methylphenyl)methylsulfanyl]benzimidazol-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2O2S/c1-16-6-8-17(9-7-16)15-29-23-25-20-4-2-3-5-21(20)26(23)22(27)14-28-19-12-10-18(24)11-13-19/h2-13H,14-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDMUZFKMFGPLIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=CC=CC=C3N2C(=O)COC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.